(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

• IUPAC Name: [4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• InChI: InChI=1S/C22H27N3O3S2/c1-23-18-7-2-3-8-19(18)25(30(23,27)28)17-10-14-24(15-11-17)21(26)22(12-4-5-13-22)20-9-6-16-29-20/h2-3,6-9,16-17H,4-5,10-15H2,1H3
• InChI Key: PXKIKNHTCORYJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4(CCCC4)C5=CC=CS5
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

• A novel bioactive heterocycle, possessing a piperidin-1-yl and methanone group, similar to the compound of interest, was synthesized and evaluated for its antiproliferative activity. Its structure was characterized using various spectroscopic techniques and X-ray diffraction studies, revealing a monoclinic crystal system and specific conformational attributes. The molecular structure was stabilized by both inter and intramolecular hydrogen bonds, contributing to the molecule's stability. Hirshfeld surface analysis was employed to analyze intermolecular interactions present in the solid state of the crystal (Prasad et al., 2018).

Antitumor and Antimicrobial Applications

• Compounds with structural features similar to the compound of interest, including thiadiazole and methanone groups, have demonstrated inhibitory effects on the growth of a wide range of cancer cell lines, particularly leukemia, non-small lung cancer, and renal cancer, highlighting their potential as antitumor agents (Bhole & Bhusari, 2011).
• A set of pyridine derivatives, incorporating benzothiazolyl and methanone groups, were synthesized and exhibited variable and modest antimicrobial activity against bacteria and fungi, indicating their potential in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

Molecular Interaction Studies

• Investigations into compounds with piperidin-1-yl and methanone groups focused on their interaction with specific receptors, providing insights into their conformational behavior, interaction energies, and potential as receptor antagonists or modulators (Shim et al., 2002).